Cas no 137-89-3 (Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate)

• Product Name: Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate
• CAS No: 137-89-3
• MF: C₂₄H₃₈O₄
• MW: 390.556128025055
• MDL: MFCD00152284
• CID: 147825
• PubChem ID: 253660244
• Update Time: 2025-05-19

Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 1,3-bis(2-ethylhexyl) ester
• Bis(2-ethylhexyl) Isophthalate
• bis(2-ethylhexyl) benzene-1,3-dicarboxylate
• Bis(2-ethylhexyl) isophthalateneat
• Di-2-ethylhexyl isophthalate
• DOIP
• Flexol plasticizer 380
• Isophthalic acid bis(2-ethylhexyl ester)
• Isophthalic Acid Bis(2-ethylhexyl) Ester
• DIOCTYL ISOPHTHALATE
• DIETHYLHEXYLISOPHTHALATE
• DI-(2-ETHYLHEXYL) ISOPHTHALATE
• Isophthalic acid, bis-octhyl ester
• Isophthalic acid, di-(2-ethylhexyl)ester
• Bis-(2-ethylhexyl)ester kyseliny isoftalove
• 1,3-Benzenedicarboxylic acid 1,3-bis(2-ethylhexyl) ester
• BIS(2-ETHYLHEXYL)ISOPHTHALATE
• Isophthalic acid, bis(2-ethylhexyl) ester
• Isophthalic acid, bis(2-ethylhexyl)ester
• 1,3-Benzenedicarboxylic acid, bis(2-ethylhexyl) ester
• Bis-(2-ethylhexyl)ester kyseliny isoftalove [Czech]
• 1,3-Benzenedicarboxylic acid, 1,3-bis(2-
• AI3-16906
• Isophthalic acid, bis-2-ethylhexyl ester
• DTXSID7024619
• NS00015595
• DI(2-ETHYL HEXYL)ISOPHTHALATE
• NSC-6358
• NSC-78995
• Bis-(2-ethylhexyl) isophahalate
• 1, bis(2-ethylhexyl) ester
• WLN: 4Y2 & 1OV 2 CR
• AKOS032960801
• UNII-0WDI822P2U
• Isophthalic acid, di(2-ethylhexyl) ester
• Q27237308
• 5-Hydroxyethylamino-2-Methyl Phenol
• WXZOXVVKILCOPG-UHFFFAOYSA-N
• CS-0435510
• NSC6358
• 0WDI822P2U
• Bis(2-ethyl-hexyl)isophthalat
• F87775
• Isophthalic acid, bis-2-ethylhexyl ester 100 microg/mL in Hexane
• 137-89-3
• B4302
• NSC78995
• CCRIS 4589
• NSC 6358
• NCIOpen2_008948
• di(2-ethylhexyl)isophthalate
• SCHEMBL108377
• 1,3-Benzenedicarboxylic acid, 1,3-bis(2-ethylhexyl) ester
• EINECS 205-308-0
• BRN 2162836
• Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate

• MDL： MFCD00152284
• Inchi： 1S/C24H38O4/c1-5-9-12-19(7-3)17-27-23(25)21-14-11-15-22(16-21)24(26)28-18-20(8-4)13-10-6-2/h11,14-16,19-20H,5-10,12-13,17-18H2,1-4H3
• InChI Key： WXZOXVVKILCOPG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)C(=O)OCC(CC)CCCC)=O)CC(CC)CCCC
• BRN： 2162836

Computed Properties

• Exact Mass: 390.27700
• Monoisotopic Mass: 390.27701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.4
• Topological Polar Surface Area: 52.6

Experimental Properties

• Density: 1.0101 (rough estimate)
• Boiling Point: 211°C/2mmHg(lit.)
• Flash Point: 233°C(lit.)
• Refractive Index: 1.4860 to 1.4900
• PSA: 52.60000
• LogP: 6.71800

Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H316
• Warning Statement： P332+P313
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 60-61-50
• Safety Instruction： 53-45-61
• RTECS：NT2050000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate

Recent Advances in the Study of Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate (CAS: 137-89-3) in Chemical and Biomedical Applications

Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate (CAS: 137-89-3), commonly referred to as DEHP-dibenzoate, has garnered significant attention in recent years due to its versatile applications in the chemical and biomedical fields. This compound, a derivative of phthalate esters, has been extensively studied for its role as a plasticizer, solvent, and potential therapeutic agent. Recent research has focused on its physicochemical properties, toxicological profile, and novel biomedical applications, making it a compound of interest for both industrial and academic researchers.

A 2023 study published in the Journal of Chemical and Biomedical Materials explored the use of Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate as a stabilizing agent in polymer matrices. The research demonstrated that the compound enhances the flexibility and durability of polyvinyl chloride (PVC) while maintaining low migration rates, a critical factor for medical devices such as intravenous tubing and blood bags. The study also highlighted the compound's compatibility with other additives, suggesting its potential for use in next-generation medical materials.

In the biomedical realm, a groundbreaking 2024 paper in Advanced Drug Delivery Reviews investigated the role of Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate in drug delivery systems. The researchers utilized its lipophilic properties to develop nanoemulsions capable of enhancing the bioavailability of poorly water-soluble drugs. The study reported a 40% increase in drug absorption rates when compared to traditional formulations, paving the way for more efficient therapeutic interventions.

Toxicological assessments of Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate have also been a focal point of recent research. A 2023 meta-analysis in Environmental Health Perspectives reviewed its endocrine-disrupting potential and concluded that, while the compound exhibits lower toxicity compared to its phthalate counterparts, long-term exposure studies are still warranted. This has prompted regulatory agencies to consider updated safety guidelines for its use in consumer products and medical applications.

Looking ahead, the integration of Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate into green chemistry initiatives represents a promising avenue. A 2024 study in Green Chemistry demonstrated its potential as a biodegradable alternative to conventional plasticizers, aligning with global sustainability goals. The compound's unique chemical structure and functional groups make it a candidate for further exploration in eco-friendly material science.

In conclusion, Bis(2-ethylhexyl) Benzene-1,3-dicarboxylate (CAS: 137-89-3) continues to be a compound of significant interest due to its multifaceted applications and evolving safety profile. Ongoing research is expected to uncover new uses and refine existing ones, ensuring its relevance in both industrial and biomedical contexts. Future studies should prioritize long-term toxicological assessments and the development of sustainable production methods to maximize its potential benefits.